3-Bromo-4-(tetrahydro-2-furanylmethoxy)benzamide

• Molecular Formula: C12H14BrNO3
• Molecular Weight: 300.15 g/mol
• IUPAC Name: 3-bromo-4-(oxolan-2-ylmethoxy)benzamide
• InChI: InChI=1S/C12H14BrNO3/c13-10-6-8(12(14)15)3-4-11(10)17-7-9-2-1-5-16-9/h3-4,6,9H,1-2,5,7H2,(H2,14,15)
• InChI Key: UXUOAUPAVZTBJN-UHFFFAOYSA-N
• SMILES: C1CC(OC1)COC2=C(C=C(C=C2)C(=O)N)Br

Description

3-Bromo-4-(tetrahydro-2-furanylmethoxy)benzamide, also known as BTF, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.

Scientific Research Applications

3-Bromo-4-(tetrahydro-2-furanylmethoxy)benzamide has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, 3-Bromo-4-(tetrahydro-2-furanylmethoxy)benzamide has been investigated as a potential drug candidate for the treatment of cancer and neurological disorders. In material science, 3-Bromo-4-(tetrahydro-2-furanylmethoxy)benzamide has been used as a building block for the synthesis of novel polymers and materials. In environmental science, 3-Bromo-4-(tetrahydro-2-furanylmethoxy)benzamide has been studied for its potential as a corrosion inhibitor and as a catalyst for organic reactions.

Mechanism of Action

The mechanism of action of 3-Bromo-4-(tetrahydro-2-furanylmethoxy)benzamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and receptors in the body. In cancer cells, 3-Bromo-4-(tetrahydro-2-furanylmethoxy)benzamide has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. In neurological disorders, 3-Bromo-4-(tetrahydro-2-furanylmethoxy)benzamide has been shown to modulate neurotransmitter release and synaptic plasticity.
Biochemical and Physiological Effects:
3-Bromo-4-(tetrahydro-2-furanylmethoxy)benzamide has been shown to have various biochemical and physiological effects in the body, including the inhibition of specific enzymes and receptors, modulation of neurotransmitter release, and induction of apoptosis and cell cycle arrest in cancer cells. 3-Bromo-4-(tetrahydro-2-furanylmethoxy)benzamide has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Bromo-4-(tetrahydro-2-furanylmethoxy)benzamide in lab experiments is its versatility, as it can be used in various fields and applications. Another advantage is its relatively simple synthesis method. However, one limitation of using 3-Bromo-4-(tetrahydro-2-furanylmethoxy)benzamide in lab experiments is its potential toxicity, as it has been shown to have cytotoxic effects in some cell lines. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of 3-Bromo-4-(tetrahydro-2-furanylmethoxy)benzamide.

Future Directions

There are many future directions for the study of 3-Bromo-4-(tetrahydro-2-furanylmethoxy)benzamide, including further investigation of its potential as a drug candidate for the treatment of cancer and neurological disorders, as well as its applications in material science and environmental science. Additional research is also needed to fully understand the mechanism of action and potential side effects of 3-Bromo-4-(tetrahydro-2-furanylmethoxy)benzamide, as well as to develop more efficient and sustainable synthesis methods.

Synthesis Methods

The synthesis of 3-Bromo-4-(tetrahydro-2-furanylmethoxy)benzamide involves the reaction of 4-bromo-3-nitrobenzoic acid with tetrahydro-2-furanmethanol in the presence of a catalyst and subsequent reduction of the nitro group to an amine. The resulting amine is then reacted with 4-bromo-3-chloroaniline to produce 3-Bromo-4-(tetrahydro-2-furanylmethoxy)benzamide.